Cas no 348-90-3 (N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide)

N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide structure
348-90-3 structure
Product Name:N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide
CAS No:348-90-3
MF:C9H7ClF3NO
MW:237.60619187355
CID:1466777
PubChem ID:67676
Update Time:2025-04-20

N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide
    • CTK1C3316
    • 3-acetamido-6-chlorobenzotrifluoride
    • 4-Acetamino-1-chlor-2-trifluormethyl-benzol
    • N-&lt
    • 4-chloro-3-(trifluoromethyl)phenyl&gt
    • acetamide
    • SureCN462753
    • NSC53667
    • AC1Q4JLS
    • N-(4-Chloro-3-(trifluoromethyl)phenyl)acetamide
    • Acetamide, N-(4-chloro-3-(trifluoromethyl)phenyl)-
    • AC1L282T
    • N-< 4-chloro-3-(trifluoromethyl)phenyl> acetamide
    • DTXSID30188340
    • SCHEMBL462753
    • NSC 53667
    • NSC-53667
    • DB-342166
    • Acetamide, N-[4-chloro-3-(trifluoromethyl)phenyl]-
    • 4-Chloro-3-(trifluoromethyl)acetanilide
    • AKOS002953844
    • MFCD00476995
    • 348-90-3
    • Inchi: 1S/C9H7ClF3NO/c1-5(15)14-6-2-3-8(10)7(4-6)9(11,12)13/h2-4H,1H3,(H,14,15)
    • InChI Key: LWEJZUHNFUXTEC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1C(F)(F)F)NC(C)=O

Computed Properties

  • Exact Mass: 237.01691
  • Monoisotopic Mass: 237.0168260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 3.39020
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